Cas no 30818-70-3 (diethyl(4-biphenylylmethyl)phosphonate)

• Product Name: diethyl(4-biphenylylmethyl)phosphonate
• CAS No: 30818-70-3
• MF: C₁₇H₂₁O₃P
• MW: 304.320605993271
• CID: 916217
• PubChem ID: 520494
• Update Time: 2025-04-19

diethyl(4-biphenylylmethyl)phosphonate Chemical and Physical Properties

Names and Identifiers

• diethyl(4-biphenylylmethyl)phosphonate
• 1-(diethoxyphosphorylmethyl)-4-phenylbenzene
• 4-Phenylbenzyl-diethylphosphonat
• diethyl 4-phenylbenzylphosphonate
• diethyl biphenyl-4-ylmethylphosphonate
• AKOS024375459
• Diethyl ([1,1'-biphenyl]-4-ylmethyl)phosphonate
• DTXSID80334370
• SCHEMBL3109529
• SY309552
• MFCD00051915
• Diethyl (4-biphenylylmethyl)phosphonate
• 4-[(Diethoxyphosphoryl)methyl]-1,1'-biphenyl #
• 30818-70-3
• 4-[(Diethoxyphosphoryl)methyl]-1,1'-biphenyl

• Inchi： 1S/C17H21O3P/c1-3-19-21(18,20-4-2)14-15-10-12-17(13-11-15)16-8-6-5-7-9-16/h5-13H,3-4,14H2,1-2H3
• InChI Key： HWKCLILHNFWQFV-UHFFFAOYSA-N
• SMILES： P(CC1C=CC(C2C=CC=CC=2)=CC=1)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 304.12300
• Monoisotopic Mass: 304.12283153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Melting Point: 58-60°C
• PSA: 45.34000
• LogP: 5.11970

diethyl(4-biphenylylmethyl)phosphonate Security Information

• Safety Instruction： S22-S24/25
• Safety Term：S22;S24/25